Cas no 1057090-00-2 (3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]-)

3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]- structure
1057090-00-2 structure
Product Name:3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]-
CAS No:1057090-00-2
MF:C18H12F3N3O
MW:343.302594184875
CID:97858
PubChem ID:53431963
Update Time:2025-04-18

3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide,N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]-
    • N-2-pyridinyl-5-[3-(trifluoromethyl)phenyl]-3-Pyridinecarboxamide
    • N-pyridin-2-yl-5-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide
    • N-(PYRIDIN-2-YL)-5-[3-(TRIFLUOROMETHYL)PHENYL]PYRIDINE-3-CARBOXAMIDE
    • 1057090-00-2
    • DTXSID00700432
    • FT-0722202
    • Inchi: 1S/C18H12F3N3O/c19-18(20,21)15-5-3-4-12(9-15)13-8-14(11-22-10-13)17(25)24-16-6-1-2-7-23-16/h1-11H,(H,23,24,25)
    • InChI Key: RRRXOPDNVYLSKS-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1C=NC=C(C(NC2C=CC=CN=2)=O)C=1)(F)F

Computed Properties

  • Exact Mass: 343.09336
  • Monoisotopic Mass: 343.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.9A^2
  • XLogP3: 3.5

Experimental Properties

  • PSA: 54.88
  • LogP: 4.79870

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